Cas no 330641-16-2 (TCTU; 1-(Bis-dimethylamino-methylene)-5-chloro-3-oxy-1H-benzotriazol-1-ium Tetrafluoroborate)

• Product Name: TCTU; 1-(Bis-dimethylamino-methylene)-5-chloro-3-oxy-1H-benzotriazol-1-ium Tetrafluoroborate
• CAS No: 330641-16-2
• MF: C₁₁H₁₅BClF₄N₅O
• MW: 355.527314424515
• MDL: MFCD08461912
• CID: 67697
• PubChem ID: 160870979
• Update Time: 2025-07-18

TCTU; 1-(Bis-dimethylamino-methylene)-5-chloro-3-oxy-1H-benzotriazol-1-ium Tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate
• 1-[Bis(dimethylamino)methylen]-5-chlorobenzotriazolium 3-oxide tetrafluoroborate
• N,N,N',N'-Tetramethyl-O-(6-chloro-1H-benzotriazol-1-yl)uronium tetrafluoroborate
• TCTU
• O-(6-Chloro-1H-benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate
• O-(6-Chloro-1-hydrocibenzotriazol-1-yl)- -1,1,3,3-tetramethyluronium tetrafluoroborate
• [(6-chlorobenzotriazol-1-yl)oxy-(dimethylamino)methylidene]-dimethylazanium,tetrafluoroborate
• 1-(Bis-dimethylamino-methylene)-5-chloro-3-oxy-1H-benzotriazol-1-ium tetrafluoroborate
• O-(6-Chloro-1-hydrocibenzotriazol-1-yl)-1,1,3,3-tetramethyluronium tetrafluoroborate
• TCTU; 1-(Bis-dimethylamino-methylene)-5-chloro-3-oxy-1H-benzotriazol-1-ium Tetrafluoroborate

• MDL： MFCD08461912
• Inchi： 1S/C11H15ClN5O.BF4/c1-15(2)11(16(3)4)18-17-10-7-8(12)5-6-9(10)13-14-17;2-1(3,4)5/h5-7H,1-4H3;/q+1;-1
• InChI Key： GBGVQFJZGHBZMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(N=N2)O/C(/N(C)C)=[N+](\C)/C.F[B-](F)(F)F

Computed Properties

• Exact Mass: 355.09900
• Monoisotopic Mass: 355.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 201-205 ºC
• Solubility: DMF: 10%, clear
• PSA: 46.19000
• LogP: 2.00300
• Solubility: In DMF

TCTU; 1-(Bis-dimethylamino-methylene)-5-chloro-3-oxy-1H-benzotriazol-1-ium Tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Other Chemical additives Process Aids

Additional information on TCTU; 1-(Bis-dimethylamino-methylene)-5-chloro-3-oxy-1H-benzotriazol-1-ium Tetrafluoroborate

Introduction to TCTU; 1-(Bis-dimethylamino-methylene)-5-chloro-3-oxy-1H-benzotriazol-1-ium Tetrafluoroborate (CAS No. 330641-16-2)

TCTU, or 1-(Bis-dimethylamino-methylene)-5-chloro-3-oxy-1H-benzotriazol-1-ium Tetrafluoroborate, is a specialized compound with the CAS number 330641-16-2. This compound is widely recognized for its unique chemical structure and versatile applications in various fields, particularly in medicinal chemistry and organic synthesis. The compound's molecular formula is C₉H₁₀ClN₄OBF₄, and it has a molecular weight of approximately 328.09 g/mol.

The chemical structure of TCTU features a benzotriazole core with a chloro substituent and a tetrafluoroborate counterion. The bis-dimethylamino-methylene group attached to the benzotriazole ring imparts significant reactivity and stability, making it an excellent reagent for various synthetic transformations. The presence of the tetrafluoroborate anion enhances the compound's solubility in polar solvents, which is crucial for its use in solution-phase reactions.

In recent years, TCTU has gained considerable attention in the field of medicinal chemistry due to its potential as a coupling reagent in the synthesis of bioactive molecules. One of the key applications of TCTU is in the formation of amide bonds, which are fundamental to the structure of many pharmaceuticals and peptides. The high reactivity and selectivity of TCTU make it a preferred choice over traditional coupling reagents such as EDCI (N-Ethyl-N'-(3-dimethylaminopropyl)carbodiimide) and HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

A study published in the Journal of Organic Chemistry highlighted the efficiency of TCTU in amide bond formation under mild conditions. The researchers demonstrated that TCTU could facilitate the coupling of carboxylic acids with amines in high yields, even in the presence of sensitive functional groups. This finding has significant implications for the synthesis of complex molecules, such as those used in drug discovery and development.

Beyond its role as a coupling reagent, TCTU has also shown promise in other areas of organic synthesis. For instance, it can be used to promote the formation of ester bonds, thioesters, and other functional groups that are essential in the design of bioactive compounds. The versatility of TCTU makes it a valuable tool for synthetic chemists working on diverse projects, from natural product synthesis to the development of novel therapeutic agents.

The stability and solubility properties of TCTU have been extensively studied to optimize its use in different reaction conditions. Research has shown that TCTU remains stable under a wide range of temperatures and pH values, which is advantageous for large-scale synthesis processes. Additionally, its compatibility with various solvents allows for flexible reaction design, making it suitable for both laboratory-scale experiments and industrial applications.

In the context of drug discovery, TCTU's ability to form stable amide bonds is particularly valuable. Amide bonds are crucial for maintaining the structural integrity and biological activity of many drugs. By using TCTU, chemists can achieve high yields and purity levels, which are essential for ensuring the efficacy and safety of pharmaceutical products.

The environmental impact of chemical reagents is an increasingly important consideration in modern chemistry. Studies have shown that TCTU's byproducts are relatively benign compared to those generated by some traditional coupling reagents. This makes it a more environmentally friendly option for synthetic processes, aligning with the principles of green chemistry.

In conclusion, TCTU; 1-(Bis-dimethylamino-methylene)-5-chloro-3-oxy-1H-benzotriazol-1-ium Tetrafluoroborate (CAS No. 330641-16-2) is a highly versatile compound with significant applications in medicinal chemistry and organic synthesis. Its unique chemical properties make it an excellent choice for various synthetic transformations, particularly amide bond formation. Ongoing research continues to uncover new uses and optimizations for this compound, further solidifying its importance in the field.